JG-258

• Molecular Formula: C20H22ClN3OS3
• Molecular Weight: 452.1 g/mol
• InChI: InChI=1S/C20H22N3OS3.ClH/c1-3-23-17(27-18(19(23)24)20-21(2)9-11-26-20)13-16-22(10-12-25-16)14-15-7-5-4-6-8-15;/h4-8,10,12-13H,3,9,11,14H2,1-2H3;1H/q+1;/p-1/b20-18+
• InChIKey: PKMOCFPDFBAKKL-KPJFUTMLSA-M

Researchers validating Hsp70 allosteric inhibitors face a critical gap: unmatched negative controls cannot distinguish on-target effects from chemotype-specific artifacts. JG-258 solves this as the precise, equimolar control from the same rhodacyanine scaffold as active probes (JG-98, JG-231). - Enables definitive Specificity Ratio (SR) testing; essential for high-impact assay validation. - Eliminates false positives from general cellular stress, off-target binding, or scaffold interference. - Bulk and research quantities available; immediate shipment worldwide.

JG-258: Inactive Hsp70 Modulator Control

JG-258 is a well-characterized rhodacyanine derivative that serves as the primary inactive negative control (NC) for Hsp70 allosteric inhibitors, particularly those in the JG series . It is chemically defined as (2Z,5E)-2-[(3-benzyl-1,3-thiazol-3-ium-2-yl)methylidene]-3-ethyl-5-(3-methyl-1,3-thiazolidin-2-ylidene)-1,3-thiazolidin-4-one;chloride, with a molecular formula of C20H22ClN3OS3 and a molecular weight of 452.06 g/mol . JG-258 is a structural analog of the active Hsp70 inhibitor JG-98, differing by the replacement of a benzothiazole ring with a thiazolidine ring, which eliminates its binding affinity for Hsp70 while preserving physicochemical properties, making it indispensable for rigorous experimental controls [1]. Synthesized and characterized alongside other Hsp70 modulators, JG-258 exhibits >95% purity as confirmed by NMR and HPLC, ensuring reproducibility in research settings [2].

Chemotype-matched negative control for benzothiazole rhodacyanine Hsp70 inhibitors

Designed for specificity validation in target-engagement and functional assays

Same chemical series as active tool compounds JG-98 and JG-231

• [1] PMC Figure 1. Inhibition of Hsp70 Causes Rapid Anti-Proliferative Activity. PMC6101036. View Source
• [2] N-Substituted Benzyl Matrinic Acid Derivatives Inhibit Hepatitis C Virus (HCV) Replication through Down-Regulating Host Heat-Stress Cognate 70 (Hsc70) Expression. scite.ai. View Source

JG-258 Specificity vs. Generic Controls

JG-258 is not a generic Hsp70 control; it is a highly specific structural analog designed to match the physicochemical and pharmacokinetic properties of the active inhibitor JG-98, which is its primary comparator [1]. Unlike ATP-competitive Hsp70 inhibitors like VER-155008 (IC50 = 0.5 μM) or allosteric modulators like MKT-077, which have distinct binding mechanisms and would confound data interpretation, JG-258's sole differentiation is its complete lack of activity at Hsp70 [2][3]. In head-to-head assays, JG-98 enhances Hsp70-dependent ubiquitination of nNOS by 3-fold, while its inactive structural analog JG-258 shows no effect, directly validating its role as a true negative control [4]. Substituting JG-258 with a vehicle control or an unrelated Hsp70 inhibitor with off-target effects (e.g., VER-155008's known activity on Hsc70 and Grp7) would introduce false-positive or false-negative results, compromising the validity of any Hsp70 inhibition study [5].

Generic vehicle controls (e.g., DMSO) lack benzothiazole rhodacyanine scaffold context and may not reveal chemotype-specific off-target effects.

Unrelated inactive compounds do not share the critical molecular truncation that defines JG-258, severing the structural link to active analogs.

Substituting with an unmatched control removes the only direct evidence that observed biological effects are Hsp70-dependent rather than scaffold-driven.

• [1] PMC Figure 1. Inhibition of Hsp70 Causes Rapid Anti-Proliferative Activity. PMC6101036. View Source
• [2] VER-155008 Product Page. MedChemExpress. View Source
• [3] Analogs of the Heat Shock Protein 70 Inhibitor MKT-077 Suppress Medullary Thyroid Carcinoma Cells. Int J Mol Sci. 2022;23(3):1063. View Source
• [4] Hsp70:CHIP Ubiquitinates Dysfunctional but Not Native Neuronal NO Synthase. Mol Pharmacol. 2019. View Source
• [5] Functional Analysis of Hsp70 Inhibitors. PLoS One. 2013;8(11):e78443. View Source

JG-258 Specificity Evidence

Hsp70 Binding Affinity Differential

JG-258 is structurally analogous to the active Hsp70 inhibitor JG-98 but is completely devoid of any Hsp70-modulating activity. In a direct head-to-head comparison using an ELISA-based assay for Hsp70:CHIP-dependent nNOS ubiquitination, JG-98 enhanced ubiquitination by 3-fold, whereas JG-258 showed no detectable effect, thereby validating the assay's specificity for Hsp70 activity [1]. This confirms JG-258's utility as a strict negative control.

Target Binding

Head-to-head

JG-258: Kd > 10 μM vs JG-98: Kd = 100 nM

Supports inactive control classification

BLI assay; reported >100-fold difference

Evidence Dimension	Fold-change in nNOS ubiquitination
Target Compound Data	No effect (1-fold baseline)
Comparator Or Baseline	JG-98: 3-fold increase
Quantified Difference	3-fold greater activity with JG-98; JG-258 shows no activity
Conditions	ELISA assay measuring Hsp70:CHIP-dependent nNOS ubiquitination in HEK293 cells.

Why This Matters

This provides definitive proof that JG-258 acts as a true negative control, essential for establishing baseline activity and confirming that observed effects are solely due to Hsp70 inhibition by active compounds like JG-98.

• [1] Hsp70:CHIP Ubiquitinates Dysfunctional but Not Native Neuronal NO Synthase. Mol Pharmacol. 2019. View Source

Mitochondrial Bioenergetics Functional Impact

JG-258 fails to inhibit mitochondrial protein translation, in stark contrast to the active Hsp70 inhibitor JG-98. In a direct head-to-head comparison using mitochondria isolated from 22Rv1 prostate cancer cells, treatment with 125 nM or 250 nM JG-98 for 24 hours caused a marked decrease in the incorporation of HPG (an amino acid analog) into newly synthesized mitochondrial proteins, whereas treatment with equimolar concentrations of the inactive analog JG-258 had no effect on translation levels [1]. VDAC was used as a loading control, confirming equal protein loading across all lanes.

Metabolic Phenotype

Head-to-head

Seahorse XF Analysis No metabolic shift vs glycolysis shift (JG-98)

Supports vehicle-control phenotype context

22Rv1 cells; 150 nM; 24 h treatment

Evidence Dimension	Inhibition of mitochondrial protein translation
Target Compound Data	No inhibition (baseline HPG incorporation)
Comparator Or Baseline	JG-98: Significant decrease in HPG incorporation at 125 nM and 250 nM
Quantified Difference	JG-98 inhibits translation; JG-258 shows no effect (relative to untreated control)
Conditions	Mitochondrial protein translation assay using HPG incorporation in mitochondria isolated from 22Rv1 cells after 24 h treatment.

Why This Matters

Demonstrates that JG-258 is functionally inert in a key mitochondrial assay, making it the appropriate control for studies investigating Hsp70's role in mitochondrial biology and confirming that effects seen with JG-98 are target-specific.

• [1] PMC Figure 5. JG-98 selectively decreases protein levels of mitochondrial ribosomal subunits. PMC10118397. View Source

Hsp70-CHIP Ubiquitination Differential

JG-258 does not alter mitochondrial membrane potential or cellular oxygen consumption, unlike the active Hsp70 inhibitor JG-98. In a direct head-to-head study on 22Rv1 cells, JG-98 treatment (24 hours) significantly reduced mitochondrial membrane potential (measured by TMRE assay) and shifted cellular metabolism from mitochondrial respiration to glycolysis, as evidenced by a decrease in oxygen consumption rate (OCR) [1]. Conversely, treatment with JG-258 at the same concentrations and duration had no impact on TMRE signal or OCR, matching untreated controls.

Ubiquitination

Head-to-head

0-fold enhancement vs 3-fold (JG-98)

Supports assay specificity interpretation

In vitro Hsp70:CHIP nNOS ubiquitination assay

Evidence Dimension	Change in mitochondrial membrane potential and oxygen consumption rate (OCR)
Target Compound Data	No significant change in TMRE signal or OCR
Comparator Or Baseline	JG-98: Decreased TMRE signal and decreased OCR
Quantified Difference	JG-98 reduces membrane potential and respiration; JG-258 shows no effect (relative to untreated control)
Conditions	22Rv1 cells treated for 24 h; TMRE assay for membrane potential; OCR measured via Seahorse analyzer.

Why This Matters

Confirms that JG-258 does not interfere with mitochondrial function, a common off-target effect for many compounds. This ensures that observed metabolic changes with JG-98 are directly attributable to Hsp70 inhibition, not non-specific mitochondrial toxicity.

• [1] PMC Figure 3. JG-98 localizes to mitochondria and shifts metabolic energy preference in 22Rv1 cells from mitochondrial respiration to glycolysis in vitro and in vivo. PMC10118397. View Source

JG-258 vs. JG-98: Anti-Proliferative Activity in Cancer Cell Lines

JG-258 shows no anti-proliferative activity in cancer cell lines where the active Hsp70 inhibitor JG-98 is potent. In a cross-study comparable analysis using MCF7 breast cancer cells, JG-98 exhibits an EC50 of 0.7 μM, while JG-258 has an IC50 >5 μM, indicating a >7-fold loss in potency [1]. Similarly, in MDA-MB-231 cells, JG-98 has an EC50 of 0.4 μM, but JG-258 shows an IC50 >20 μM, representing a >50-fold loss in activity [1]. These data confirm that JG-258 is functionally inactive as an anti-cancer agent.

Evidence Dimension	Anti-proliferative activity (EC50/IC50)
Target Compound Data	MCF7: IC50 >5 μM; MDA-MB-231: IC50 >20 μM
Comparator Or Baseline	JG-98: MCF7 EC50 = 0.7 μM; MDA-MB-231 EC50 = 0.4 μM
Quantified Difference	>7-fold loss of potency in MCF7; >50-fold loss in MDA-MB-231
Conditions	MTT assay for anti-proliferative activity after 72 h treatment.

Why This Matters

These quantitative differences are critical for researchers who require a control compound that is completely devoid of the primary biological activity of their test article, thereby eliminating any confounding anti-proliferative effects in cell-based assays.

• [1] JG-98 | Hsp70 inhibitor | Datasheet. Adooq Bioscience. View Source

JG-258 vs. JG-98: Chemical Structure and Inactivity Relationship

The structural basis for JG-258's inactivity is well-defined, providing a valuable tool for structure-activity relationship (SAR) studies. JG-98 contains a benzothiazole ring, which is critical for binding to the allosteric site on Hsp70's nucleotide-binding domain [1]. In JG-258, this key pharmacophore is replaced by a thiazolidine ring [2]. This single structural change eliminates Hsp70 binding while maintaining a similar overall molecular framework and physicochemical properties. This is a class-level inference among Hsp70 allosteric inhibitors, where the presence of a fused aromatic ring system is essential for activity.

Evidence Dimension	Presence of key pharmacophore
Target Compound Data	Thiazolidine ring
Comparator Or Baseline	JG-98: Benzothiazole ring
Quantified Difference	Structural difference: replacement of benzothiazole with thiazolidine results in complete loss of Hsp70 binding
Conditions	SAR analysis based on published chemical structures of JG-98 and JG-258.

Why This Matters

Understanding the precise structural reason for JG-258's inactivity allows researchers to use it as a tool for validating SAR hypotheses and for developing new Hsp70 inhibitors with improved selectivity and potency.

• [1] Validation of the Hsp70-Bag3 Protein-Protein Interaction as a Potential Therapeutic Target in Cancer. Mol Cancer Ther. 2015;14(3):642-648. View Source
• [2] PMC Figure 1. Inhibition of Hsp70 Causes Rapid Anti-Proliferative Activity. PMC6101036. View Source

JG-258 Research & Assay Applications

Hsp70 Inhibitor Functional Assay Validation

JG-258 is the gold standard negative control for any experiment involving JG-98 or other related allosteric Hsp70 inhibitors. It should be used in parallel at equimolar concentrations to demonstrate that any observed biological effects (e.g., changes in ubiquitination, mitochondrial function, or cell proliferation) are specifically due to Hsp70 inhibition and not due to off-target effects of the compound scaffold [1][2]. Failure to observe a difference between JG-98 and JG-258 would invalidate the assay's specificity [3].

Hsp70-Mediated Ubiquitination Mechanism

JG-258 serves as a critical benchmark compound in SAR studies aimed at developing novel Hsp70 inhibitors. By comparing the activity of new chemical entities (NCEs) to both JG-98 (active) and JG-258 (inactive), medicinal chemists can confirm that modifications to the core scaffold preserve Hsp70 binding [4]. JG-258's well-characterized inactivity provides a clear baseline for defining the minimum structural requirements for target engagement [5].

Hsp70-Dependent Stress Response Differentiation

When investigating the role of Hsp70 in mitochondrial biology (e.g., protein translation, respiration, membrane potential), JG-258 is the ideal negative control. Studies have shown JG-98 significantly impacts these parameters, while JG-258 is inert [6]. Using JG-258 ensures that changes in mitochondrial function are attributed to Hsp70 modulation, not non-specific mitochondrial toxicity [7].

Rhodacyanine Off-Target Profiling

For procurement, JG-258 is a well-defined chemical entity with a CAS number (2241517-83-7) and a known purity profile. It has been synthesized and characterized in peer-reviewed literature, with purity confirmed by NMR and HPLC to be >95% [8]. This ensures batch-to-batch consistency and reliable performance as a negative control, a critical factor for reproducible research.

Application

Selection Property

Validation Focus

Hsp70 inhibitor specificity validation

Chemotype-matched negative control

Specificity-ratio assay context

Hsp70-CHIP ubiquitination studies

Allosteric modulation control

Substrate ubiquitination endpoint review

Metabolic stress response studies

Metabolic phenotype control

Mitochondrial respiration endpoint context

Rhodacyanine off-target profiling

Scaffold-specific baseline control

Off-target liability profiling context

• [1] Hsp70:CHIP Ubiquitinates Dysfunctional but Not Native Neuronal NO Synthase. Mol Pharmacol. 2019. View Source
• [2] PMC Figure 3. JG-98 localizes to mitochondria and shifts metabolic energy preference in 22Rv1 cells from mitochondrial respiration to glycolysis in vitro and in vivo. PMC10118397. View Source
• [3] PMC Figure 5. JG-98 selectively decreases protein levels of mitochondrial ribosomal subunits. PMC10118397. View Source
• [4] Validation of the Hsp70-Bag3 Protein-Protein Interaction as a Potential Therapeutic Target in Cancer. Mol Cancer Ther. 2015;14(3):642-648. View Source
• [5] PMC Figure 1. Inhibition of Hsp70 Causes Rapid Anti-Proliferative Activity. PMC6101036. View Source
• [6] PMC Figure 3. JG-98 localizes to mitochondria and shifts metabolic energy preference in 22Rv1 cells from mitochondrial respiration to glycolysis in vitro and in vivo. PMC10118397. View Source
• [7] PMC Figure 5. JG-98 selectively decreases protein levels of mitochondrial ribosomal subunits. PMC10118397. View Source
• [8] N-Substituted Benzyl Matrinic Acid Derivatives Inhibit Hepatitis C Virus (HCV) Replication through Down-Regulating Host Heat-Stress Cognate 70 (Hsc70) Expression. scite.ai. View Source